2-Hydroxymestranol
2-Hydroxymestranol
Brand Name:
Vulcanchem
CAS No.:
26011-40-5
VCID:
VC20805658
InChI:
InChI=1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-19(24-3)18(22)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21?/m0/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC
Molecular Formula:
C21H26O3
Molecular Weight:
326.4 g/mol
2-Hydroxymestranol
CAS No.: 26011-40-5
Cat. No.: VC20805658
Molecular Formula: C21H26O3
Molecular Weight: 326.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 26011-40-5 |
|---|---|
| Molecular Formula | C21H26O3 |
| Molecular Weight | 326.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-2,17-diol |
| Standard InChI | InChI=1S/C21H26O3/c1-4-21(23)10-8-17-15-6-5-13-11-19(24-3)18(22)12-16(13)14(15)7-9-20(17,21)2/h1,11-12,14-15,17,22-23H,5-10H2,2-3H3/t14-,15+,17-,20-,21?/m0/s1 |
| Standard InChI Key | SKJZENPUQVKMJH-PVHGPHFFSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=C(C=C34)O)OC |
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